Cas no 2224190-91-2 (5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane)

• Product Name: 5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane
• CAS No: 2224190-91-2
• MF: C₉H₁₄N₂O₂S₄
• MW: 310.47965669632
• CID: 5858732
• PubChem ID: 132376787
• Update Time: 2025-06-15

5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane Chemical and Physical Properties

Names and Identifiers

• 2224190-91-2
• EN300-6569042
• 5-[(dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane
• 5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane
• Z1593170582
• AKOS033452992

• Inchi： 1S/C9H14N2O2S4/c1-7-9(16-8(2)10-7)17(12,13)11-3-5-14-15-6-4-11/h3-6H2,1-2H3
• InChI Key： JOTKORWZUIJYFH-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C(C)S1)(N1CCSSCC1)(=O)=O

Computed Properties

• Exact Mass: 309.99381239g/mol
• Monoisotopic Mass: 309.99381239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 138Ų

Additional information on 5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane

Comprehensive Overview of 5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane (CAS No. 2224190-91-2)

The compound 5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane (CAS No. 2224190-91-2) is a sulfonyl-dithiazepane derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in medicinal chemistry and biochemical research. This molecule features a thiazole ring substituted with sulfonyl and dithiazepane moieties, making it a subject of interest for researchers exploring heterocyclic compounds and their biological activities.

In the context of drug discovery, 5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane is often studied for its potential as a pharmacophore or scaffold in the design of novel therapeutic agents. The thiazole ring, a common feature in many FDA-approved drugs, contributes to its bioavailability and binding affinity to target proteins. Researchers are particularly interested in its sulfonamide group, which is known to enhance metabolic stability and solubility in drug candidates.

Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of compounds like 5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane. Machine learning models are increasingly used to predict its ADME properties (Absorption, Distribution, Metabolism, and Excretion), which are critical for optimizing lead compounds in preclinical development. This aligns with the growing demand for sustainable chemistry solutions that reduce the need for extensive laboratory testing.

The synthesis of 5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane typically involves multi-step organic reactions, including sulfonylation and cyclization processes. Its CAS No. 2224190-91-2 serves as a unique identifier in chemical databases, facilitating patent searches and literature reviews. For researchers, understanding its structure-activity relationship (SAR) is key to unlocking its full potential in targeted therapies.

From an industrial perspective, this compound is often discussed in forums focusing on high-value fine chemicals and custom synthesis. Companies specializing in contract research organizations (CROs) frequently list it in their catalogs, catering to the needs of pharmaceutical innovators and academic institutions. Its relevance in green chemistry initiatives is also noteworthy, as researchers explore catalyst-free or low-waste synthetic routes.

In summary, 5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane (CAS No. 2224190-91-2) represents a versatile and scientifically intriguing compound with broad implications for drug development, chemical biology, and material science. Its integration into modern high-throughput screening platforms and cheminformatics tools ensures its continued relevance in cutting-edge research.